Cas no 13389-09-8 (8-Amino-2’-deoxyadenosine)

• Product Name: 8-Amino-2’-deoxyadenosine
• CAS No: 13389-09-8
• MF: C₁₀H₁₄N₆O₃
• MW: 266.25656080246
• CID: 180604
• PubChem ID: 97119
• Update Time: 2025-04-23

8-Amino-2’-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,8-amino-2'-deoxy- (9CI)
• 8-AMINO-2’-DEOXYADENOSINE
• 8-AMINO-2'-DEOXYADENOSINE
• 8-amino-2'deoxyadenosine
• SCHEMBL658005
• (2R,3S,5R)-5-(6,8-diamino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• KHQCCEUMCUSZKM-KVQBGUIXSA-N
• NSC 101167
• 8-Amino-dA
• (2R,3S,5R)-5-(6,8-diamino-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 13389-09-8
• 9H-Purine, 6,8-diamino-9-(2-deoxy-beta-D-ribofuranosyl)-
• (2R,3S,5R)-5-(6,8-diaminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 8-Amino-2’-deoxyadenosine

• Inchi： 1S/C10H14N6O3/c11-8-7-9(14-3-13-8)16(10(12)15-7)6-1-4(18)5(2-17)19-6/h3-6,17-18H,1-2H2,(H2,12,15)(H2,11,13,14)/t4-,5+,6+/m0/s1
• InChI Key： KHQCCEUMCUSZKM-KVQBGUIXSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N)=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 266.11300
• Monoisotopic Mass: 266.112738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 145

Experimental Properties

• Density: 2.08
• Boiling Point: 698.2°Cat760mmHg
• Flash Point: 376°C
• Refractive Index: 1.935
• PSA: 145.33000
• LogP: -0.20620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 8-Amino-2’-deoxyadenosine

Adenosine,8-amino-2'-deoxy- (9CI) and Its Significance in Modern Research

Adenosine,8-amino-2'-deoxy- (9CI), with the CAS number 13389-09-8, is a compound of significant interest in the field of biochemical and pharmaceutical research. This modified adenosine derivative has garnered attention due to its unique structural properties and potential therapeutic applications. The introduction of an amino group at the 8-position and the deoxy modification at the 2'-position confers distinct biochemical characteristics, making it a valuable candidate for further investigation.

The chemical structure of Adenosine,8-amino-2'-deoxy- (9CI) exhibits a modified sugar moiety, which is essential for its interaction with biological targets. This modification enhances its solubility and stability, making it more suitable for various biochemical assays and drug development processes. The compound's ability to mimic natural adenosine while introducing specific functional groups has opened new avenues in the study of adenosine receptor agonism and antagonism.

Recent studies have highlighted the role of adenosine derivatives in modulating inflammatory responses and cardiovascular functions. The amino group at the 8-position of Adenosine,8-amino-2'-deoxy- (9CI) allows for selective binding to adenosine receptors, particularly A1 and A2A receptors, which are implicated in various physiological and pathophysiological processes. This selective binding profile makes it a promising candidate for developing novel therapeutic agents targeting conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer.

In the realm of drug discovery, the synthesis and characterization of Adenosine,8-amino-2'-deoxy- (9CI) have provided researchers with a valuable tool for understanding the mechanisms of adenosine receptor activation. The compound's unique structural features enable it to interact with adenosine receptors in a manner that is distinct from natural adenosine, offering insights into the development of more potent and selective adenosine-based drugs. This has been particularly relevant in the context of recent advancements in targeted therapy and precision medicine.

The use of computational modeling and high-throughput screening techniques has further accelerated the discovery process for derivatives like Adenosine,8-amino-2'-deoxy- (9CI). These methodologies have allowed researchers to predict the binding affinity and pharmacokinetic properties of the compound, facilitating its rapid translation from laboratory research to clinical applications. The integration of these computational tools with traditional experimental approaches has significantly enhanced the efficiency of drug development pipelines.

Moreover, the structural modifications present in Adenosine,8-amino-2'-deoxy- (9CI) have implications for its metabolic stability and bioavailability. The deoxy configuration at the 2'-position reduces susceptibility to degradation by enzymes such as deoxynucleosidases, thereby increasing its half-life in biological systems. This enhanced stability is crucial for therapeutic applications where prolonged action is desired. Additionally, the amino group provides a site for further chemical modifications, allowing for the development of prodrugs or conjugates that can improve delivery and targeting specificity.

The potential applications of Adenosine,8-amino-2'-deoxy- (9CI) extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using nucleoside analogs as scaffolds for antiviral and anticancer therapies. The unique properties of this compound make it an attractive candidate for developing novel treatments against viral infections such as HIV and hepatitis B. Furthermore, its ability to modulate immune responses suggests potential applications in immunotherapy and vaccine development.

In conclusion, Adenosine,8-amino-2'-deoxy- (9CI) represents a significant advancement in the field of biochemical research. Its unique structural features and functional properties make it a versatile tool for investigating adenosine receptor mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.